Cas no 1165450-68-9 (tert-Butyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: tert-Butyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 1165450-68-9
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD18072098
• CID: 5291422
• PubChem ID: 97292001
• Update Time: 2026-03-10

tert-Butyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• tert-Butyl(1R,5R)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• 3-AZABICYCLO[3.1.0]HEXANE-3-CARBOXYLIC ACID, 1-(HYDROXYMETHYL)-, 1,1-DIMETHYLETHYL ESTER, (1R,5R)-

• MDL： MFCD18072098
• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(14)12-5-8-4-11(8,6-12)7-13/h8,13H,4-7H2,1-3H3/t8-,11+/m0/s1
• InChI Key： BTWDGFQQIGGAPU-GZMMTYOYSA-N
• SMILES： OC[C@@]12CN(C(=O)OC(C)(C)C)C[C@@H]1C2

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

Comprehensive Guide to tert-Butyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 1165450-68-9)

tert-Butyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 1165450-68-9) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This bicyclic structure features a hydroxymethyl group and a tert-butyl carboxylate moiety, making it a valuable intermediate for drug discovery. Its unique 3-azabicyclo[3.1.0]hexane scaffold is particularly attractive for designing bioactive molecules targeting neurological and metabolic disorders.

The compound's stereochemistry (1R,5R) plays a crucial role in its applications, as enantiopure intermediates are increasingly demanded in modern asymmetric synthesis. Researchers frequently search for "chiral building blocks for drug development" or "azabicyclic compounds in medicinal chemistry," reflecting the growing interest in this structural class. Recent publications highlight its utility in creating GABA receptor modulators and enzyme inhibitors, aligning with industry trends toward CNS-targeted therapeutics.

From a synthetic perspective, the tert-butyl protecting group in tert-Butyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate offers excellent stability during multi-step reactions while allowing facile deprotection under mild acidic conditions. This characteristic answers frequent queries about "protecting group strategies for nitrogen heterocycles" in organic chemistry forums. The compound's bicyclic framework also provides structural rigidity, a property often sought in "conformationally restricted pharmacophores" searches.

Analytical data for CAS 1165450-68-9 typically shows high purity (>98%) by HPLC, with characteristic NMR signals confirming the azabicyclo[3.1.0]hexane structure. Storage recommendations generally suggest inert atmosphere protection at -20°C, addressing common questions about "stability of carboxylate derivatives." The compound's molecular weight (213.27 g/mol) and lipophilicity (calculated LogP ~0.5) make it suitable for blood-brain barrier penetration studies, a hot topic in "CNS drug design principles."

In pharmaceutical applications, this intermediate has been utilized in patent filings for neuroprotective agents and antidepressant candidates, reflecting industry needs for novel mental health treatments. Its hydroxymethyl group serves as a versatile handle for further derivatization, enabling efficient library synthesis – a technique frequently discussed in "parallel synthesis for lead optimization" contexts. Recent preclinical studies suggest potential in sigma receptor ligands, connecting to trending research on neurodegenerative diseases.

The commercial availability of tert-Butyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate from specialty chemical suppliers has increased significantly, responding to market demands for enantiomerically pure intermediates. Pricing trends correlate with its growing adoption in academic and industrial labs, particularly for projects requiring constrained amino acid analogs. Proper handling requires standard laboratory precautions, with MSDS information readily available for regulatory compliance.

Future research directions may explore its incorporation into PROTAC molecules or covalent inhibitors, two rapidly evolving areas in drug discovery. The compound's structural features position it well for these applications, as evidenced by rising search volumes for "bicyclic scaffolds in targeted protein degradation." Environmental fate studies indicate typical organic compound biodegradation pathways, addressing sustainability concerns in chemical development.

For synthetic chemists, key references include procedures for N-Boc deprotection and hydroxymethyl group transformations, frequently queried techniques. The compound's NMR spectral data (characteristic δ 1.45 ppm for tert-butyl protons) serves as a valuable teaching example for stereochemical analysis in advanced organic chemistry courses. Crystallographic studies confirm the bicyclo[3.1.0]hexane ring strain, relevant to computational chemistry modeling discussions.

In summary, tert-Butyl (1R,5R)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate represents a versatile chiral building block with expanding applications in modern drug discovery. Its combination of stereochemical purity, functional group diversity, and structural novelty continues to attract research interest across multiple therapeutic areas, while its commercial availability supports broader adoption in medicinal chemistry programs worldwide.